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Compound of Interest

Compound Name:
Tetraethylammonium chloride

hydrate

Cat. No.: B1357171 Get Quote

Essential Safety and Handling Guide for
Tetraethylammonium Chloride Hydrate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Tetraethylammonium chloride hydrate in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development.

Chemical Identifier:

Name: Tetraethylammonium chloride hydrate

Synonyms: Etamon Chloride, TEAC

CAS Number: 56-34-8 (anhydrous)[1]

Hazard Identification and Personal Protective
Equipment (PPE)
Tetraethylammonium chloride hydrate is classified as an irritant that can cause skin, eye,

and respiratory tract irritation.[2] It is also hygroscopic, meaning it readily absorbs moisture

from the air.[2]
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Hazard Summary:

Hazard Type Description Citations

Eye Irritation

Causes serious eye irritation.

May lead to chemical

conjunctivitis.

[1][2]

Skin Irritation
Causes skin irritation upon

contact.
[1][2][3]

Respiratory Irritation

Inhalation of dust can irritate

the respiratory tract and may

cause delayed pulmonary

edema.

[2]

Ingestion

May cause gastrointestinal

irritation with symptoms like

nausea, vomiting, and

diarrhea.

[1][2]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Citations

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles conforming to OSHA's

29 CFR 1910.133 or European

Standard EN166.

[2][4][5]

Skin Protection

Wear appropriate protective

gloves (inspect before use)

and clothing to prevent skin

exposure.

[2][4][6]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required when

dust is generated or if

exposure limits are exceeded.

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements should be

followed.

[2][3][5]

Experimental Workflow and Handling Procedures
Proper handling and storage are crucial to minimize risks. Engineering controls, such as fume

hoods and adequate ventilation, should be utilized to keep airborne concentrations low.[2]

Facilities must be equipped with an eyewash station and a safety shower.[2]

Step-by-Step Handling Protocol:

Preparation:

Ensure the work area is clean and well-ventilated.

Verify that an eyewash station and safety shower are accessible.
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Don the required PPE: safety goggles, gloves, and a lab coat. A respirator should be used

if there is a risk of dust inhalation.

Handling the Chemical:

Minimize the generation of dust.[2]

Avoid all personal contact, including inhalation and contact with skin and eyes.[7]

Keep the container tightly closed when not in use.[2][6]

Storage:

Store in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible substances such as oxidizing agents.[1]

Protect from moisture due to its hygroscopic nature.[2][6]

After Handling:

Wash hands and any exposed skin thoroughly after handling.[2][8]

Clean the work area.

Remove and properly store or dispose of contaminated PPE.[6]
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Safe Handling Workflow for Tetraethylammonium Chloride Hydrate

1. Preparation

2. Chemical Handling

3. Post-Handling

Prepare well-ventilated work area

Check eyewash & shower

Don appropriate PPE

Minimize dust generation

Proceed to handle

Avoid personal contact

Keep container closed

Wash hands thoroughly

Finished handling

Clean work area

Dispose of contaminated PPE

Click to download full resolution via product page

Caption: Safe handling workflow for Tetraethylammonium chloride hydrate.
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Emergency and Disposal Procedures
Immediate and appropriate responses to accidental exposure are critical.

First-Aid Measures:

Exposure Route First-Aid Protocol Citations

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[2][9]

Skin Contact

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing and shoes. Get

medical aid if irritation

develops or persists.

[2]

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[2]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and drink 2-4

cupfuls of milk or water. Never

give anything by mouth to an

unconscious person. Get

medical aid.

[2]

Spill and Disposal Plan:

Spills:
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For small spills, use appropriate tools to put the spilled solid in a convenient waste

disposal container.[1]

Clean up spills immediately, observing precautions in the Protective Equipment section.[2]

Avoid generating dusty conditions.[2]

Finish cleaning by spreading water on the contaminated surface and dispose of it

according to local and regional authority requirements.[1]

Disposal:

Dispose of contents and container to an approved waste disposal plant.[3]

Offer surplus and non-recyclable solutions to a licensed disposal company.[6]

One method of disposal is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[6]
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Emergency Response and Disposal Logic

Emergency Procedures Spill and Disposal

Accidental Exposure

Eye Contact:
Flush with water for 15 min

Skin Contact:
Flush with water for 15 min

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth, drink water

Seek Medical Attention

Chemical Spill

Contain spill & avoid dust

Collect material in sealed container

Clean area with water

Dispose via licensed company

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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